3-bromo-4-methoxy-N-(2-methylphenyl)benzamide

• IUPAC Name: 3-bromo-4-methoxy-N-(2-methylphenyl)benzamide
• InChI: InChI=1S/C15H14BrNO2/c1-10-5-3-4-6-13(10)17-15(18)11-7-8-14(19-2)12(16)9-11/h3-9H,1-2H3,(H,17,18)
• InChI Key: BRDOCKBGIQYFLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CC(=C(C=C2)OC)Br
• Molecular Formula: C15H14BrNO2
• Molecular Weight: 320.18 g/mol

Description

3-Bromo-4-methoxy-N-(2-methylphenyl)benzamide is an organic compound with the molecular formula C15H14BrNO2. This compound is characterized by the presence of a bromine atom at the 3-position, a methoxy group at the 4-position, and an N-(2-methylphenyl) substituent on the benzamide core. It is a derivative of benzamide, which is a significant class of amide compounds widely used in various fields such as medicine, industry, and biological research.

Preparation Methods

The synthesis of 3-bromo-4-methoxy-N-(2-methylphenyl)benzamide typically involves the following steps:

Methoxylation: The methoxy group can be introduced at the 4-position through a nucleophilic substitution reaction using methanol (CH3OH) and a suitable base like sodium methoxide (NaOCH3).

Amidation: The final step involves the formation of the amide bond by reacting the brominated and methoxylated benzene derivative with 2-methylphenylamine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC).

Industrial production methods may involve optimization of these steps to enhance yield and purity, including the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

3-Bromo-4-methoxy-N-(2-methylphenyl)benzamide undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other substituents through nucleophilic aromatic substitution reactions. Common reagents include sodium methoxide (NaOCH3) and potassium tert-butoxide (KOtBu).

Oxidation: The methoxy group can be oxidized to a carbonyl group using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The amide group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH4) or borane (BH3).

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-Bromo-4-methoxy-N-(2-methylphenyl)benzamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antibacterial, antifungal, and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and inflammatory conditions.

Industry: It is used in the development of new materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 3-bromo-4-methoxy-N-(2-methylphenyl)benzamide involves its interaction with specific molecular targets and pathways. The bromine and methoxy groups contribute to its reactivity and ability to form hydrogen bonds with biological molecules. The amide group allows it to interact with enzymes and receptors, potentially inhibiting their activity or modulating their function. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

3-Bromo-4-methoxy-N-(2-methylphenyl)benzamide can be compared with other similar compounds such as:

4-Bromo-3-methoxy-N-phenylbenzamide: Similar structure but lacks the 2-methyl group on the phenyl ring.

3-Bromo-4-methoxy-N-methylbenzamide: Similar structure but has a methyl group on the amide nitrogen instead of the 2-methylphenyl group.

4-Bromo-N-(2-methylphenyl)benzamide: Similar structure but lacks the methoxy group at the 4-position.

These comparisons highlight the unique structural features of 3-bromo-4-methoxy-N-(2-methylphenyl)benzamide, which contribute to its distinct chemical and biological properties.